N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-phenylsulfanylphenyl)urea
• InChI: InChI=1S/C21H20N2O2S/c1-2-25-17-14-12-16(13-15-17)22-21(24)23-19-10-6-7-11-20(19)26-18-8-4-3-5-9-18/h3-15H,2H2,1H3,(H2,22,23,24)
• InChI Key: DWVUZEKVKPTRFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2SC3=CC=CC=C3
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol

Description

N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea, also known as ETPU, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ETPU is a urea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea is not fully understood, but it is believed to involve the inhibition of protein synthesis and the induction of apoptosis in cancer cells. N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has been shown to inhibit the activity of ribosomes, which are responsible for protein synthesis, and to induce the expression of pro-apoptotic proteins, such as Bax and caspases.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of bacterial growth. N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has also been reported to cause DNA damage and to induce oxidative stress in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has several advantages for lab experiments, including its high purity and stability, its low toxicity, and its ability to selectively target cancer cells. However, N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea also has limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea, including the synthesis of novel derivatives with improved potency and selectivity, the investigation of its mechanism of action and structure-activity relationships, and the development of new applications in various fields, such as drug delivery and material science. Additionally, further studies are needed to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea in animal models and clinical trials.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has also been reported to have antibacterial activity against Staphylococcus aureus and Escherichia coli. In material science, N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has been used as a building block for the synthesis of novel polymers with potential applications in drug delivery and tissue engineering. In environmental science, N-(4-ethoxyphenyl)-N'-[2-(phenylthio)phenyl]urea has been studied for its potential use as a corrosion inhibitor.